Cas no 1039758-64-9 (1-ethyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid
• CAS No: 1039758-64-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD14630992
• CID: 2103969
• PubChem ID: 61265703
• Update Time: 2025-08-05

1-ethyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• AB70552
• 1-ethyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid

• MDL： MFCD14630992
• Inchi： 1S/C9H10N2O2S/c1-3-11-8-6(5(2)10-11)4-7(14-8)9(12)13/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： YPCBBVVAJWMHEM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C)=NN(CC)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 83.4

Additional information on 1-ethyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid

Introduction to 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (CAS No. 1039758-64-9)

1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1039758-64-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyrazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both ethyl and methyl substituents on the thienopyrazole core enhances its structural complexity and modulates its pharmacological properties, making it a promising candidate for further investigation.

The thieno[2,3-c]pyrazole scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Recent studies have highlighted the significance of thienopyrazole derivatives in the development of novel drugs targeting inflammation, cancer, and infectious diseases. The carboxylic acid functional group at the 5-position of the pyrazole ring introduces additional reactivity, allowing for further derivatization and customization to optimize pharmacokinetic and pharmacodynamic profiles.

In the context of drug discovery, 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid has been explored for its potential as an intermediate in the synthesis of more complex bioactive molecules. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop new therapeutic agents. The compound’s ability to undergo various chemical transformations, such as esterification or amidation, provides flexibility in designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity in ways that may lead to therapeutic benefits. For instance, research suggests that derivatives of this scaffold may exhibit inhibitory effects on enzymes involved in pain signaling or cancer cell proliferation.

The synthesis of 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of this compound in high yields, making it feasible for large-scale pharmaceutical applications. The use of catalytic systems and green chemistry principles has further improved the sustainability of its synthesis, aligning with global efforts to promote environmentally friendly drug development.

From a medicinal chemistry perspective, 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid represents a valuable scaffold for exploring novel drug candidates. Its structural features allow for fine-tuning of pharmacological properties through structural modifications. For example, introducing additional substituents at specific positions can enhance binding affinity or selectivity towards target proteins. Such modifications are crucial in developing drugs with improved efficacy and reduced side effects.

Preclinical studies have begun to explore the potential therapeutic applications of derivatives derived from 1-ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid. Initial findings suggest that certain analogs may exhibit promising activities in models of inflammation and neurodegenerative diseases. These results underscore the importance of this compound as a starting point for further pharmacological investigations. Continued research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

The growing interest in heterocyclic compounds like thienopyrazoles reflects their versatility and efficacy in drug design. 1-Ethyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid exemplifies how structural complexity can be leveraged to develop molecules with unique biological properties. As research progresses, this compound is likely to play an increasingly significant role in the discovery and development of new medicines.

In conclusion, 1-Ethyl - 3 - Methyl - 1 H - Thieno [ 2 , 3 - C ] Pyrazole - 5 - Carboxylic Acid ( CAS No . 1039758 -64 -9 ) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Further exploration of its chemical space and biological activities will undoubtedly contribute to advancements in drug discovery and development.